Cas no 1421030-26-3 ((R)-5-Nitro-2-(pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride)

• Product Name: (R)-5-Nitro-2-(pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride
• CAS No: 1421030-26-3
• MF: C₁₁H₁₂ClN₃O₃S
• MW: 301.749279975891
• CID: 2172786
• Update Time: 2023-08-05

(R)-5-Nitro-2-(pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-nitro-2-(pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride
• (R)-5-Nitro-2-(pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride

• Inchi： 1S/C11H11N3O3S.ClH/c15-14(16)7-1-2-10-9(5-7)13-11(17-10)18-8-3-4-12-6-8;/h1-2,5,8,12H,3-4,6H2;1H/t8-;/m1./s1
• InChI Key： MWFLSNYSWIBABD-DDWIOCJRSA-N
• SMILES： Cl.S(C1=NC2C=C(C=CC=2O1)[N+](=O)[O-])[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 109